Cas no 1112399-35-5 (2-(benzylsulfanyl)-6-propyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one)

• Product Name: 2-(benzylsulfanyl)-6-propyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one
• CAS No: 1112399-35-5
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5432322
• PubChem ID: 136011415
• Update Time: 2025-05-23

2-(benzylsulfanyl)-6-propyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• VU0515408-1
• 1112399-35-5
• F3222-5175
• 2-benzylsulfanyl-6-propyl-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• 2-(benzylthio)-6-propyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
• CHEMBL3439397
• AKOS005044484
• 5,6,7,8-Tetrahydro-2-[(phenylmethyl)thio]-6-propylpyrido[4,3-d]pyrimidin-4(3H)-one
• 2-(benzylsulfanyl)-6-propyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one

• Inchi： 1S/C17H21N3OS/c1-2-9-20-10-8-15-14(11-20)16(21)19-17(18-15)22-12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,18,19,21)
• InChI Key： KHVJOBFMFJQROC-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)NC(=O)C2CN(CCC)CCC=2N=1

Computed Properties

• Exact Mass: 315.14053348g/mol
• Monoisotopic Mass: 315.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.7±55.0 °C(Predicted)
• pka: 7.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-(benzylsulfanyl)-6-propyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one

2-(Benzylsulfanyl)-6-propyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 1112399-35-5, known as 2-(benzylsulfanyl)-6-propyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of pyridopyrimidinones, which are known for their unique structural features and potential biological activities. The molecule's structure is characterized by a fused pyridine and pyrimidine ring system with substituents at positions 2 and 6. Specifically, the benzylsulfanyl group at position 2 and the propyl group at position 6 contribute to its distinct chemical properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The pyrido[4,3-d]pyrimidinone core is particularly interesting due to its ability to interact with various biological targets. For instance, researchers have explored its potential as a kinase inhibitor, which could have implications in cancer therapy. The presence of the benzylsulfanyl group enhances the molecule's solubility and stability in physiological conditions, making it a promising candidate for further pharmacological studies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The strategic introduction of substituents like the propyl group at position 6 is crucial for optimizing the molecule's pharmacokinetic properties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate but can be enhanced through modifications to the substituents. The compound's UV-vis spectrum shows strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated moderate inhibitory activity against several kinases associated with cancer progression. Additionally, preliminary toxicity studies indicate that the compound has a favorable safety profile at therapeutic concentrations. These results underscore its potential as a lead compound for drug development.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic semiconductors. Its ability to form stable charge transfer complexes with other molecules could enhance device performance in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, CAS No. 1112399-35-5 represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups provide a foundation for exploring novel applications in medicine and materials science. Continued research into its synthesis methods and biological effects will undoubtedly unlock new opportunities for this intriguing compound.